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Compound of Interest

Compound Name: Titanium(1V) oxysulfate

Cat. No.: B8193013

This guide provides a comprehensive overview of the material safety data for Titanium(IV)
oxysulfate, catering to researchers, scientists, and professionals in drug development. The
information is compiled from various safety data sheets to ensure a thorough understanding of
the compound's properties and associated hazards.

Chemical Identification and Physical Properties

Titanium(lV) oxysulfate, also known as titanyl sulfate, is an inorganic compound with the
chemical formula TiOSOa.[1] It is typically a white, cake-like solid that is highly acidic and

hygroscopic.[2][3] This substance is often available as a hydrate (TiOSOa4-xH20) or in a sulfuric
acid solution.[3][4]
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Property Value References
CAS Number 13825-74-6 [51I6]1[7]
Molecular Formula TiIOSO4 [7]
] 159.93 g/mol (anhydrous
Molecular Weight ] 516171
basis)
Appearance White, cake-like solid [2][3]

B Soluble in water, but solutions
Solubility _ [2]
hydrolyze readily.

Boiling Point >100 °C [2]

Density 1.32 g/mL at 20 °C [2]

Hazard Identification and Classification

Titanium(lV) oxysulfate is classified as a hazardous substance.[8] It is corrosive to metals and
causes severe skin burns and eye damage.[9][10]

Hazard Classification Code Description

Corrosive to Metals H290 May be corrosive to metals.[9]
) ) Causes severe skin burns and

Skin Corrosion H314

eye damage.[9]

Causes serious eye damage.

Serious Eye Damage H318 ]

Signal Word: Danger[5][6][9]
Experimental Protocols: Safe Handling and Storage
Handling:

o Always wear appropriate personal protective equipment (PPE), including gloves, safety
glasses with side-shields, and protective clothing.[11]
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Use in a well-ventilated area to avoid inhalation of dust, mist, or vapors.[8]

Avoid contact with skin and eyes.[11]

When handling, do not eat, drink, or smoke.[8]

Always add the material to water, never the other way around, to avoid a violent reaction.[8]

Storage:

Store in original, tightly sealed containers in a cool, dry, and well-ventilated area.[8][11]

Keep away from incompatible materials such as bases, organic materials, and finely
powdered metals.[2][8]

Store in a corrosion-resistant container with a resistant inner liner.[9][11]

Protect containers from physical damage and check regularly for leaks.[8]

Emergency Procedures

Spill Response Workflow
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Caption: Emergency response workflow for a Titanium(lV) oxysulfate spill.

First Aid Measures:

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://datasheets.scbt.com/sc-251259.pdf
https://www.chemicalbook.com/msds/titanium-oxysulfate_2.pdf
https://datasheets.scbt.com/sc-251259.pdf
https://datasheets.scbt.com/sc-251259.pdf
https://datasheets.scbt.com/sc-251259.pdf
https://www.chemicalbook.com/msds/titanium-oxysulfate_2.pdf
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7211739.htm
https://datasheets.scbt.com/sc-251259.pdf
https://nrf.aux.eng.ufl.edu/_files/msds/2/Titanium(IV)%20oxysulfate%20-%20sulfuric%20acid%20hydrate.pdf
https://www.chemicalbook.com/msds/titanium-oxysulfate_2.pdf
https://datasheets.scbt.com/sc-251259.pdf
https://www.benchchem.com/product/b8193013?utm_src=pdf-body-img
https://www.benchchem.com/product/b8193013?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8193013?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Exposure Route First Aid Protocol

Move the person to fresh air. If breathing is
Inhalation difficult, give oxygen. Seek immediate medical
attention.[11]

Immediately remove all contaminated clothing.
) Rinse skin with plenty of water for at least 15
Skin Contact ) ) ) ) )
minutes. Seek immediate medical attention.[9]

[11]

Rinse cautiously with water for several minutes.

Remove contact lenses if present and easy to
Eye Contact ) o ) ] i

do. Continue rinsing. Seek immediate medical

attention.[9][11]

Rinse mouth with water. Do NOT induce
) vomiting. Never give anything by mouth to an
Ingestion . . . .
unconscious person. Seek immediate medical

attention.[11]

Reactivity and Stability

Titanium(lV) oxysulfate is stable under recommended storage conditions.[2] However, it is
incompatible with bases, carbides, chlorates, fulminates, nitrates, picrates, permanganates,
nitrites, phosphorus, and other materials. It may react violently with organic materials, halides,
and finely powdered metals.[2] When exposed to water or moist air, it can produce sulfuric acid.

[8]

Decomposition Pathway
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Caption: Hydrolysis of Titanium(lV) oxysulfate in the presence of water.

Disposal Considerations

Dispose of contents and container in accordance with local, regional, national, and international
regulations.[9] Do not allow the product to enter drains.[9] Unused material should be disposed
of as hazardous waste.

This technical guide is intended to provide essential safety information. Always refer to the
specific Safety Data Sheet (SDS) provided by the supplier before handling the material.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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